Cas no 945422-81-1 (1-Boc-4-(4-chloro-2-fluorophenyl)piperazine)

• Product Name: 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine
• CAS No: 945422-81-1
• MF: C₁₅H₂₀ClFN₂O₂
• MW: 314.7829
• MDL: MFCD11872553
• CID: 4660751
• PubChem ID: 57550327
• Update Time: 2025-08-05

1-Boc-4-(4-chloro-2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine
• SY041465
• MFCD11872553
• VMB42281
• 945422-81-1
• tert-butyl 4-(4-chloro-2-fluorophenyl)piperazine-1-carboxylate
• AKOS027460913
• CS-0325672
• SCHEMBL1907784
• CS-12246
• AC2607
• C15H20ClFN2O2

• MDL： MFCD11872553
• Inchi： 1S/C15H20ClFN2O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)13-5-4-11(16)10-12(13)17/h4-5,10H,6-9H2,1-3H3
• InChI Key： GNUHDAKKEDREMW-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])F)N1C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 314.1197337g/mol
• Monoisotopic Mass: 314.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine

1-Boc-4-(4-chloro-2-fluorophenyl)piperazine: A Comprehensive Overview

1-Boc-4-(4-chloro-2-fluorophenyl)piperazine, with the CAS number 945422-81-1, is a significant compound in the field of organic chemistry and drug discovery. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in pharmaceuticals due to its unique chemical properties and ability to form hydrogen bonds. The presence of the Boc (tert-butoxycarbonyl) protecting group and the substituted phenyl ring with chlorine and fluorine atoms adds complexity and functionality to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The structure of 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine consists of a piperazine ring where one nitrogen is substituted with a Boc group, and the other nitrogen is connected to a phenyl ring that carries chlorine at the para position and fluorine at the ortho position. This substitution pattern is strategically designed to influence the compound's pharmacokinetic properties, such as solubility, permeability, and stability. The Boc group, in particular, plays a crucial role in protecting the amine during synthetic steps, ensuring that the compound can be manipulated without unwanted side reactions.

Recent advancements in chemical synthesis have enabled the efficient preparation of 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine. Researchers have explored various methodologies to optimize the synthesis process, including microwave-assisted synthesis and catalytic approaches. These methods not only enhance yield but also reduce reaction time and environmental impact. For instance, a study published in 2023 demonstrated that microwave irradiation could significantly accelerate the coupling reaction between the piperazine derivative and the aryl halide, achieving high purity and excellent yields.

The application of 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine extends beyond its role as an intermediate. It has been extensively studied for its potential in drug development, particularly in targeting G-protein coupled receptors (GPCRs) and other therapeutic targets. The chlorine and fluorine substituents on the phenyl ring contribute to electronic effects that modulate receptor binding affinity. Preclinical studies have shown promising results in models of central nervous system disorders, such as anxiety and depression, suggesting that this compound could be a lead candidate for further development.

In addition to its pharmacological applications, 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine has been utilized in materials science for the synthesis of advanced polymers. The piperazine moiety provides a rigid structure that can enhance polymer stability under harsh conditions. Recent research has focused on incorporating this compound into polyurethanes to improve their thermal resistance and mechanical properties, opening new avenues for industrial applications.

The study of 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine has also contributed to our understanding of stereochemistry and regioselectivity in organic reactions. By analyzing reaction pathways under different conditions, chemists have gained insights into how substituent effects influence product formation. This knowledge is invaluable for designing more efficient synthetic routes for complex molecules.

In conclusion, 1-Boc-4-(4-chloro-2-fluorophenyl)piperazine, with its unique structure and versatile applications, remains a focal point in contemporary chemical research. Its role as an intermediate in drug discovery and materials science underscores its importance in advancing both medicine and technology. As research continues to uncover new possibilities for this compound, it is likely to play an even greater role in shaping future innovations.